Cas no 750512-98-2 (3-Diazoniopyridin-2-olate)

3-Diazoniopyridin-2-olate structure
3-Diazoniopyridin-2-olate structure
Product Name:3-Diazoniopyridin-2-olate
CAS No:750512-98-2
MF:C5H3N3O
MW:121.096820116043
CID:2851491
PubChem ID:22015441
Update Time:2024-03-01

3-Diazoniopyridin-2-olate Chemical and Physical Properties

Names and Identifiers

    • 3-diazoniopyridin-2-olate
    • 3-diazo-2(3h)-pyridone
    • 3-Diazopyridin-2(3H)-one
    • 3-Diazoniopyridin-2-olate
    • Inchi: 1S/C5H3N3O/c6-8-4-2-1-3-7-5(4)9/h1-3H
    • InChI Key: IXIBNTWRLWOKCL-UHFFFAOYSA-N
    • SMILES: [O-]C1C(=CC=CN=1)[N+]#N

Computed Properties

  • Exact Mass: 121.027611728g/mol
  • Monoisotopic Mass: 121.027611728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.099
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